Cas no 1338943-69-3 (2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine)

• Product Name: 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine
• CAS No: 1338943-69-3
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 4589267
• PubChem ID: 63783707
• Update Time: 2025-08-05

2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-chloro-6-(pyrrolidin-1-yl)phenyl]ethan-1-amine
• Benzeneethanamine, 2-chloro-6-(1-pyrrolidinyl)-
• 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H17ClN2/c13-11-4-3-5-12(10(11)6-7-14)15-8-1-2-9-15/h3-5H,1-2,6-9,14H2
• InChI Key： HDEXMBPVKYRGPK-UHFFFAOYSA-N
• SMILES： C1(CCN)=C(N2CCCC2)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine

Introduction to 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 1338943-69-3)

2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine, identified by the CAS number 1338943-69-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both chloro and pyrrolidinyl substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable scaffold for medicinal chemists.

The chemical structure of 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine consists of a phenyl ring substituted at the 2-position with a chloro group and at the 6-position with a pyrrolidinyl moiety. The ethanamidine functional group at the 1-position further enhances its potential as a pharmacophore. This arrangement of substituents allows for multiple points of interaction with biological targets, which is crucial for designing molecules with high affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine has been explored as a potential lead in this context. Its structural motif is reminiscent of molecules that have shown efficacy in inhibiting enzymes involved in cancer metabolism and inflammation. Specifically, studies have indicated that analogs with similar structural features may modulate kinases and other signaling proteins, thereby offering therapeutic benefits.

One of the most compelling aspects of 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine is its ability to engage with multiple biological targets. The chloro group can participate in hydrogen bonding or π-stacking interactions, while the pyrrolidinyl ring can form hydrophobic interactions or bind into deep pockets of enzymes. This dual functionality makes it an attractive candidate for structure-based drug design. Computational modeling studies have suggested that this compound can dock effectively into active sites of various enzymes, including those implicated in metabolic disorders and neurodegenerative diseases.

Recent advancements in high-throughput screening (HTS) and virtual screening have accelerated the discovery process for novel drug candidates. 2-2-chloro-6-(pyrrolidin-1-yl)phenylethan-1-amine has been utilized in these platforms to identify hits that exhibit promising activity against disease-relevant targets. Initial screening results have shown that derivatives of this compound exhibit inhibitory effects on several kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 2-chloro-N-(6-pyrrolidinyl)-N'-phenylpropanamide, a closely related compound, has provided valuable insights into the synthetic pathways that can be applied to 2-chloro-N-(pyrrolidinyl)-N'-phenylpropanamide (CAS No. 1338943). These synthetic strategies involve multi-step organic transformations, including nucleophilic substitution reactions, condensation reactions, and cyclization processes. Optimizing these synthetic routes has been crucial for achieving high yields and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to unravel the mechanism of action of 2-chloro-N-(pyrrolidinyl)-N'-phenylpropanamide derivatives. These studies suggest that they can inhibit the activity of target enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme function. Furthermore, structural modifications have been explored to enhance potency and selectivity. For instance, introducing additional substituents at strategic positions on the phenyl ring or pyrrolidinyl moiety has led to compounds with improved pharmacokinetic profiles.

The potential therapeutic applications of 2-chloro-N-(pyrrolidinyl)-N'-phenylpropanamide are broad-ranging. Preclinical studies have indicated that it may have utility in treating conditions such as cancer, inflammation, and metabolic disorders. By modulating key signaling pathways, this compound could offer novel treatment options for patients suffering from these diseases. Additionally, its structural features make it amenable to further derivatization, allowing for the development of libraries of compounds with tailored biological activities.

As research progresses, the integration of experimental data with computational methods will continue to refine our understanding of how 2-chloro-N-(pyrrolidinyl)-N'-phenylpropanamide interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine high-resolution structures of enzyme-inhibitor complexes. These structural insights will guide the design of next-generation compounds with enhanced efficacy and reduced side effects.

The development pipeline for CAS No 1338943 is dynamic, with ongoing efforts aimed at optimizing its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are fostering innovation in this area. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are poised to unlock the full potential of this compound as a therapeutic agent.

In conclusion,CAS No 1338943 represents a promising lead in pharmaceutical research due to its unique structural features and potential biological activities. Its exploration as a scaffold for drug discovery underscores the importance of innovative chemistry in addressing unmet medical needs. As our understanding of its mechanisms continues to evolve,CAS No 1338943 is likely to play a significant role in the development of future therapies.